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Compound of Interest

Compound Name: 5,9-Dioxodecanoic acid

Cat. No.: B15475448 Get Quote

This technical guide provides a detailed examination of the chemical structure, properties, and

logical composition of 5,9-Dioxodecanoic acid. The information is intended for researchers,

scientists, and professionals in the field of drug development and organic chemistry.

Molecular Structure and Identification
5,9-Dioxodecanoic acid is a modified fatty acid characterized by a ten-carbon backbone. The

structure is defined by a carboxylic acid group (-COOH) at the first carbon (C1), and two ketone

(oxo) functional groups (=O) at the fifth (C5) and ninth (C9) carbon positions. This arrangement

of functional groups makes it a dicarbonyl compound and a derivative of decanoic acid.

The systematic IUPAC name, 5,9-Dioxodecanoic acid, precisely describes this structure:

Decanoic acid: Specifies a ten-carbon aliphatic chain with a carboxylic acid as the primary

functional group.

5,9-Dioxo: Indicates the presence of two ketone groups, located at the fifth and ninth carbon

atoms of the chain, respectively. The numbering of the carbon chain begins at the carboxylic

acid carbon.

Physicochemical Properties
A summary of the key identifiers and properties of 5,9-Dioxodecanoic acid is presented below.

This data is essential for experimental design, including solubility testing, formulation, and
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analytical characterization.

Property Value

IUPAC Name 5,9-Dioxodecanoic acid

Molecular Formula C₁₀H₁₆O₄

Molecular Weight 200.23 g/mol

SMILES String CC(=O)CCCC(=O)CCCC(=O)O

InChI Key YWSCNQNVIJMIQJ-UHFFFAOYSA-N

CAS Number 53603-18-2

Appearance White to off-white solid (predicted)

Solubility Soluble in polar organic solvents

Structural Visualization
To better understand the relationship between the compound's name and its chemical

structure, the following diagram illustrates the logical breakdown of its constituent parts.
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Logical decomposition of 5,9-Dioxodecanoic acid.

Experimental Considerations
While specific experimental protocols for the synthesis of 5,9-Dioxodecanoic acid are not

widely published, its structure suggests that it could be synthesized through methods such as

the oxidation of corresponding diols (5,9-dihydroxydecanoic acid) or the ozonolysis of an

unsaturated precursor like oleic acid, followed by oxidative workup.

Researchers investigating this molecule should consider standard analytical techniques for

verification:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the carbon backbone and the

positions of the protons relative to the functional groups.

Mass Spectrometry (MS): To verify the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

carboxylic acid (O-H and C=O stretches) and ketone (C=O stretch) functional groups.

The workflow for a typical structural verification process is outlined in the diagram below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b15475448?utm_src=pdf-body
https://www.benchchem.com/product/b15475448?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification
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General workflow for synthesis and structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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